Cas no 161110-05-0 (3’-Deoxy-5’-O-trityl Uridine)

3’-Deoxy-5’-O-trityl Uridine is a modified nucleoside derivative widely used in oligonucleotide synthesis and pharmaceutical research. The trityl (Tr) group at the 5’-position enhances solubility in organic solvents and provides protection during chemical reactions, while the 3’-deoxy modification improves metabolic stability. This compound serves as a key intermediate in the synthesis of antisense oligonucleotides and other nucleic acid analogs. Its high purity and well-defined structure make it suitable for precise synthetic applications. The product is particularly valuable in developing therapeutic agents targeting genetic disorders and viral infections, offering researchers a reliable building block for advanced nucleic acid chemistry.

3’-Deoxy-5’-O-trityl Uridine structure

Product Name:3’-Deoxy-5’-O-trityl Uridine

CAS No:161110-05-0

MF:C₂₈H₂₆N₂O₅

MW:470.516447544098

CID:904558

PubChem ID:10906787

Update Time:2025-06-07

3’-Deoxy-5’-O-trityl Uridine Chemical and Physical Properties

Names and Identifiers

- 3’-Deoxy-5’-O-trityl Uridine
- 3'-Deoxy-5'-O-trityl-D-uridine
- 3'-Deoxy-5'-O-trityluridine
- 3'-Deoxy-5'-O-(triphenylMethyl)uridine
- 1-[(2R,3R,5S)-3-hydroxy-5-(trityloxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
- Uridine, 3a(2)-deoxy-5a(2)-O-(triphenylmethyl)-
- 161110-05-0
- DTXSID701269359
- 1-((2R,3R,5S)-3-Hydroxy-5-((trityloxy)methyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
- 3'-Deoxy-5'-O-trityl Uridine
- Inchi： 1S/C28H26N2O5/c31-24-18-23(35-26(24)30-17-16-25(32)29-27(30)33)19-34-28(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-17,23-24,26,31H,18-19H2,(H,29,32,33)/t23-,24+,26+/m0/s1
- InChI Key： SERBFLXSXXCIFH-BFLUCZKCSA-N
- SMILES： O1[C@H]([C@@H](C[C@H]1COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)O)N1C=CC(NC1=O)=O

Computed Properties

Exact Mass: 470.18400
Monoisotopic Mass: 470.18417193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 35
Rotatable Bond Count: 7
Complexity: 722
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 88.1Å²

Experimental Properties

Melting Point: 82-88°C
PSA: 93.55000
LogP: 3.19370

3’-Deoxy-5’-O-trityl Uridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D287850-10mg	3’-Deoxy-5’-O-trityl Uridine	161110-05-0	10mg	$87.00	2023-05-18
TRC	D287850-25mg	3’-Deoxy-5’-O-trityl Uridine	161110-05-0	25mg	$150.00	2023-05-18
TRC	D287850-50mg	3’-Deoxy-5’-O-trityl Uridine	161110-05-0	50mg	$270.00	2023-05-18
TRC	D287850-250mg	3’-Deoxy-5’-O-trityl Uridine	161110-05-0	250mg	$1171.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-216621-25mg	3'-Deoxy-5'-O-trityluridine,	161110-05-0	25mg	￥2256.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-216621-25 mg	3'-Deoxy-5'-O-trityluridine,	161110-05-0	25mg	￥2,256.00	2023-07-11